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Compound of Interest

Compound Name: TAS0728

Cat. No.: B611157 Get Quote

Application Notes and Protocols for TAS0728
Topic: Preparation and Use of TAS0728 Stock
Solution for In Vitro Cell Culture Experiments
Audience: This document is intended for researchers, scientists, and drug development

professionals working in cell biology and oncology.

Introduction
TAS0728 is a potent, selective, and orally active inhibitor of Human Epidermal Growth Factor

Receptor 2 (HER2).[1][2] It functions as an irreversible, covalent-binding inhibitor, specifically

targeting the C805 residue of the HER2 kinase domain.[3] This targeted action leads to a

sustained inhibition of HER2 and HER3 phosphorylation, effectively blocking downstream

signaling pathways such as the PI3K/AKT and MAPK/ERK pathways.[1][3] Consequently,

TAS0728 induces apoptosis in cancer cells with HER2 amplification, making it a significant

compound for studying HER2-driven cancers.[3] Proper preparation of a stable stock solution is

critical for obtaining reproducible and reliable results in cell-based assays. This document

provides a detailed protocol for the preparation of a TAS0728 stock solution and its application

in cell culture.

Quantitative Data Summary
The following table summarizes the key quantitative data for TAS0728.
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Parameter Value Source(s)

Molecular Formula C₂₆H₃₂N₈O₃ [2][4]

Molecular Weight 504.58 g/mol [2][4]

CAS Number 2088323-16-2 [1][2][4]

Solubility

• DMSO: up to 100 mg/mL

(198.18 mM) • DMF: 30 mg/mL

• Ethanol: 15 mg/mL •

DMSO:PBS (pH 7.2) 1:2: 0.33

mg/mL

[2][4]

Recommended Stock Conc.
10 mM in fresh, anhydrous

DMSO
[1]

Storage (Solid) -20°C for up to 3 years [2]

Storage (Stock Solution)

• -80°C: up to 2 years • -20°C:

up to 1 year Aliquot to avoid

repeated freeze-thaw cycles.

[1][2]

In Vitro Activity (GI₅₀)
1.6 - 6.9 nM in various HER2-

amplified cancer cell lines
[1]

Experimental Protocols
Materials Required

TAS0728 powder

Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

Sterile, DNase/RNase-free microcentrifuge tubes (1.5 mL)

Calibrated analytical balance

Vortex mixer

Serological pipettes and pipette aid
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Micropipettes and sterile, filtered tips

Complete cell culture medium appropriate for the cell line

Sterile cell culture flasks or plates

Protocol for Preparing a 10 mM TAS0728 Stock Solution
This protocol describes the preparation of 1 mL of a 10 mM TAS0728 stock solution.

Pre-warm DMSO: Bring the anhydrous DMSO to room temperature before opening to

prevent moisture absorption.[2]

Calculate Mass: Determine the mass of TAS0728 powder required.

Calculation: Mass (mg) = Desired Concentration (M) × Volume (L) × Molecular Weight (

g/mol ) × 1000 (mg/g)

Example for 1 mL of 10 mM stock: Mass = 0.010 mol/L × 0.001 L × 504.58 g/mol × 1000

mg/g = 5.05 mg

Weigh Compound: Carefully weigh out 5.05 mg of TAS0728 powder using an analytical

balance and place it into a sterile microcentrifuge tube.

Dissolve in DMSO: Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the

TAS0728 powder.

Ensure Complete Dissolution: Close the tube tightly and vortex thoroughly until the powder is

completely dissolved. If necessary, gentle warming or sonication can be used to aid

dissolution.[1]

Aliquot for Storage: To prevent degradation from repeated freeze-thaw cycles, dispense the

stock solution into smaller, single-use aliquots (e.g., 10-20 µL) in sterile microcentrifuge

tubes.[2]

Store Properly: Store the aliquots at -80°C for long-term storage (up to 2 years) or at -20°C

for shorter-term storage (up to 1 year).[1]
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Protocol for Preparing Working Solutions for Cell
Culture

Thaw Stock Solution: Thaw a single aliquot of the 10 mM TAS0728 stock solution at room

temperature.

Determine Final Concentration: Decide on the final concentrations required for your

experiment. The GI₅₀ values for TAS0728 are in the low nanomolar range, so a serial dilution

is recommended.[1]

Serial Dilution: Perform a serial dilution of the 10 mM stock solution into complete cell culture

medium to prepare the working solutions.

Important: The final concentration of DMSO in the culture medium should be kept to a

minimum, ideally below 0.1%, as higher concentrations can be cytotoxic.[5]

Example: To prepare a 10 µM working solution from a 10 mM stock, dilute the stock

1:1000 in culture medium (e.g., add 1 µL of 10 mM stock to 999 µL of medium).

Vehicle Control: Prepare a vehicle control by adding the same final concentration of DMSO

to the cell culture medium without the drug. This is crucial to distinguish the effects of the

compound from the effects of the solvent.

Treat Cells: Add the prepared working solutions (and vehicle control) to your cell cultures and

incubate for the desired duration (e.g., 3 to 48 hours, depending on the assay).[2]

Visualizations
TAS0728 Mechanism of Action
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Caption: TAS0728 covalently inhibits HER2, blocking downstream PI3K/AKT and MAPK

pathways.

Experimental Workflow
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arrow 1. Weigh TAS0728 Powder
(e.g., 5.05 mg)

2. Dissolve in Anhydrous DMSO
(e.g., 1 mL for 10 mM)

3. Aliquot Stock Solution
(e.g., 10-20 µL)

4. Store Aliquots
(-80°C or -20°C)

5. Thaw Single Aliquot

For each experiment

6. Prepare Working Solutions
(Dilute in Culture Medium)

7. Add to Cell Culture
(Include Vehicle Control)

8. Incubate for
Desired Time

9. Perform Downstream Assays
(e.g., Viability, Western Blot)
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Caption: Workflow for preparing TAS0728 stock and treating cells for in vitro assays.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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